Cas no 122719-13-5 ((E)-3-(4-Chloro-3-hydroxy-phenyl)-acrylic acid)

• Product Name: (E)-3-(4-Chloro-3-hydroxy-phenyl)-acrylic acid
• CAS No: 122719-13-5
• MF: C₉H₇ClO₃
• MW: 198.603081941605
• CID: 4949142
• Update Time: 2025-06-08

(E)-3-(4-Chloro-3-hydroxy-phenyl)-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-hydroxycinnamic acid
• (E)-3-(4-chloro-3-hydroxy-phenyl)-acrylic acid
• (E)-3-(4-chloro-3-hydroxyphenyl)prop-2-enoic acid
• (E)-3-(4-Chloro-3-hydroxy-phenyl)-acrylic acid

• Inchi： 1S/C9H7ClO3/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1-5,11H,(H,12,13)/b4-2+
• InChI Key： AFSWPCQYYOZCKC-DUXPYHPUSA-N
• SMILES： ClC1C=CC(/C=C/C(=O)O)=CC=1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on (E)-3-(4-Chloro-3-hydroxy-phenyl)-acrylic acid

Comprehensive Overview of (E)-3-(4-Chloro-3-hydroxy-phenyl)-acrylic acid (CAS No. 122719-13-5): Properties, Applications, and Research Insights

(E)-3-(4-Chloro-3-hydroxy-phenyl)-acrylic acid (CAS No. 122719-13-5) is a specialized organic compound belonging to the class of hydroxycinnamic acid derivatives. Its molecular structure features a chloro-substituted phenyl ring and an acrylic acid moiety, which contribute to its unique chemical and biological properties. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a building block for drug synthesis and its bioactive characteristics.

Recent studies highlight the growing interest in hydroxycinnamic acids for their antioxidant and anti-inflammatory properties, aligning with the surge in demand for natural and synthetic bioactive compounds. Researchers are exploring (E)-3-(4-Chloro-3-hydroxy-phenyl)-acrylic acid as a precursor in the development of novel therapeutic agents, particularly for metabolic and neurodegenerative disorders. Its structural similarity to other phenylpropanoids makes it a candidate for modulating cellular pathways involved in oxidative stress.

From a synthetic chemistry perspective, CAS No. 122719-13-5 is valued for its conjugated double bond system, which enables participation in Michael addition reactions and photochemical transformations. These reactions are pivotal in creating complex molecules for material science and medicinal chemistry. The compound’s chloro and hydroxyl functional groups further enhance its reactivity, allowing for selective modifications under controlled conditions.

In the context of green chemistry, (E)-3-(4-Chloro-3-hydroxy-phenyl)-acrylic acid has been investigated for its potential in sustainable synthesis routes. With the rise of environmentally friendly protocols, researchers are optimizing catalytic systems to minimize waste during its production. This aligns with global trends toward eco-friendly chemical processes and the circular economy.

The compound’s spectroscopic properties, including UV-Vis absorption maxima near 300 nm, make it useful in analytical applications such as HPLC standards and fluorescence probes. Its stability under physiological conditions also supports its use in bioconjugation studies, where it serves as a linker for targeted drug delivery systems.

Ongoing research into CAS No. 122719-13-5 explores its role in enzyme inhibition, particularly against tyrosinase and COX-2, which are relevant to skin hyperpigmentation and inflammation. These investigations address popular health concerns like skin brightening and chronic pain management, topics frequently searched in medical and cosmetic forums.

In summary, (E)-3-(4-Chloro-3-hydroxy-phenyl)-acrylic acid represents a versatile compound with multidisciplinary applications. Its integration into drug discovery, material science, and analytical chemistry underscores its importance in modern scientific endeavors. Future studies may unlock further potential, particularly in precision medicine and smart materials.